Cas no 1133432-50-4 (GDC-0834 S-enantiomer)

• Product Name: GDC-0834 S-enantiomer
• CAS No: 1133432-50-4
• MF: C₃₃H₃₆N₆O₃S
• MW: 596.742345809937
• CID: 4572372
• PubChem ID: 25234917
• Update Time: 2025-08-01

GDC-0834 S-enantiomer Chemical and Physical Properties

Names and Identifiers

• GDC-0834 (S-enantiomer)
• GDC-0834 S-enantiomer
• Benzo[b]thiophene-2-carboxamide, N-[3-[6-[[4-[(2S)-1,4-dimethyl-3-oxo-2-piperazinyl]phenyl]amino]-4,5-dihydro-4-methyl-5-oxo-2-pyrazinyl]-2-methylphenyl]-4,5,6,7-tetrahydro-
• N-(3-(6-(4-((2S)-1,4-Dimethyl-3-oxopiperazin-2-yl)phenylamino)-4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)-2-methylphenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide
• CDOOFZZILLRUQH-LJAQVGFWSA-N
• SCHEMBL1204242
• BDBM50064863
• N-[3-(6-{4-[(2S)-1,4-Dimethyl-3-oxopiperazin-2-yl]anilino}-4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)-2-methylphenyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• DA-63724
• GLXC-20876
• MS-30585
• 1133432-50-4
• HY-15427B
• AKOS027323943
• CS-6128
• F85491
• N-[3-[6-[4-[(2S)-1,4-dimethyl-3-oxopiperazin-2-yl]anilino]-4-methyl-5-oxopyrazin-2-yl]-2-methylphenyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• DTXSID80649416
• CHEMBL3401292

• Inchi： 1S/C33H36N6O3S/c1-20-24(9-7-10-25(20)36-31(40)28-18-22-8-5-6-11-27(22)43-28)26-19-39(4)33(42)30(35-26)34-23-14-12-21(13-15-23)29-32(41)38(3)17-16-37(29)2/h7,9-10,12-15,18-19,29H,5-6,8,11,16-17H2,1-4H3,(H,34,35)(H,36,40)/t29-/m0/s1
• InChI Key： CDOOFZZILLRUQH-LJAQVGFWSA-N
• SMILES： C12CCCCC=1C=C(C(NC1=CC=CC(C3N=C(NC4=CC=C([C@H]5C(=O)N(C)CCN5C)C=C4)C(=O)N(C)C=3)=C1C)=O)S2

Computed Properties

• Exact Mass: 596.25696021g/mol
• Monoisotopic Mass: 596.25696021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility100 mg/mL(167.58 mM;Need ultrasonic)

GDC-0834 S-enantiomer Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on GDC-0834 S-enantiomer

GDC-0834 S-enantiomer (CAS No. 1133432-50-4): A Comprehensive Overview

The GDC-0834 S-enantiomer (CAS No. 1133432-50-4) is a highly specialized compound that has garnered significant attention in the fields of pharmaceutical chemistry, drug discovery, and biomedical research. This compound is notable for its unique stereochemical properties, which play a pivotal role in its biological activity and therapeutic potential. The S-enantiomer designation highlights its specific configuration, which is critical in determining its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in chiral synthesis have enabled researchers to isolate and characterize the GDC-0834 S-enantiomer with unprecedented precision. This has been made possible through the application of advanced techniques such as enantioselective catalysis and stereoselective synthesis, which allow for the controlled formation of enantiopure compounds. The ability to produce enantiopure material is essential for understanding the compound's biological effects, as the stereochemistry can significantly influence its interaction with biological targets.

One of the most promising applications of the GDC-0834 S-enantiomer lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, particularly in the areas of cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Nature Communications* highlights its ability to modulate key signaling pathways involved in tumor growth and metastasis, suggesting its potential as an anticancer agent.

In addition to its therapeutic potential, the GDC-0834 S-enantiomer has also been extensively studied for its role in understanding fundamental biological processes. Its ability to interact with specific proteins and enzymes has provided valuable insights into the mechanisms underlying various diseases. For example, studies conducted at the University of California, San Francisco, have shown that this compound can inhibit the activity of certain kinases, which are critical regulators of cellular processes.

The development of enantiopure compounds like the GDC-0834 S-enantiomer represents a significant milestone in modern drug discovery. By leveraging cutting-edge technologies such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, researchers can now achieve a level of precision that was previously unattainable. This has not only improved our understanding of the compound's structure but also paved the way for its clinical translation.

From a regulatory standpoint, the characterization of the GDC-0834 S-enantiomer has been conducted in accordance with stringent guidelines set forth by regulatory agencies such as the FDA and EMA. These guidelines emphasize the importance of ensuring that enantiopure compounds meet rigorous standards for purity, stability, and safety before they can be considered for clinical use.

In conclusion, the GDC-0834 S-enantiomer (CAS No. 1133432-50-4) stands at the forefront of modern pharmaceutical research. Its unique stereochemical properties, combined with cutting-edge synthesis techniques and rigorous characterization methods, make it a compelling candidate for future therapeutic applications. As research continues to unfold, this compound is poised to make significant contributions to our understanding of complex biological systems and the development of novel treatments for challenging diseases.